Cas no 1361820-20-3 (3-(Fluoromethyl)-6-methyl-2-(trifluoromethoxy)pyridine-4-acetonitrile)

• Product Name: 3-(Fluoromethyl)-6-methyl-2-(trifluoromethoxy)pyridine-4-acetonitrile
• CAS No: 1361820-20-3
• MF: C₁₀H₈F₄N₂O
• MW: 248.176936149597
• CID: 4912130
• Update Time: 2025-05-23

3-(Fluoromethyl)-6-methyl-2-(trifluoromethoxy)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(Fluoromethyl)-6-methyl-2-(trifluoromethoxy)pyridine-4-acetonitrile

• Inchi： 1S/C10H8F4N2O/c1-6-4-7(2-3-15)8(5-11)9(16-6)17-10(12,13)14/h4H,2,5H2,1H3
• InChI Key： LNKQHKKOUCINRN-UHFFFAOYSA-N
• SMILES： FCC1C(=NC(C)=CC=1CC#N)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 298
• XLogP3: 2.6
• Topological Polar Surface Area: 45.9

Additional information on 3-(Fluoromethyl)-6-methyl-2-(trifluoromethoxy)pyridine-4-acetonitrile

3-(Fluoromethyl)-6-methyl-2-(trifluoromethoxy)pyridine-4-acetonitrile (CAS No. 1361820-20-3): An Emerging Compound in Medicinal Chemistry

3-(Fluoromethyl)-6-methyl-2-(trifluoromethoxy)pyridine-4-acetonitrile (CAS No. 1361820-20-3) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound, characterized by its fluorinated and trifluoromethoxy substituents, offers a promising scaffold for the development of novel therapeutic agents.

The molecular structure of 3-(Fluoromethyl)-6-methyl-2-(trifluoromethoxy)pyridine-4-acetonitrile is particularly noteworthy. The presence of a fluoromethyl group and a trifluoromethoxy moiety imparts significant electronic and steric effects, which can influence the compound's pharmacological properties. These substituents are known to enhance lipophilicity, metabolic stability, and binding affinity to target proteins, making this compound an attractive candidate for drug design.

Recent studies have highlighted the potential of 3-(Fluoromethyl)-6-methyl-2-(trifluoromethoxy)pyridine-4-acetonitrile in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibited potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The researchers found that the fluorinated groups played a crucial role in modulating the compound's interaction with inflammatory pathways.

In another study, 3-(Fluoromethyl)-6-methyl-2-(trifluoromethoxy)pyridine-4-acetonitrile was evaluated for its anticancer properties. The results showed that it effectively inhibited the growth of several cancer cell lines, including breast, lung, and colon cancer cells. The mechanism of action was attributed to its ability to induce apoptosis and cell cycle arrest, which are critical processes in cancer therapy. The trifluoromethoxy group was identified as a key structural element responsible for these effects.

Beyond its direct biological activities, 3-(Fluoromethyl)-6-methyl-2-(trifluoromethoxy)pyridine-4-acetonitrile has also been explored as a building block for the synthesis of more complex molecules. Its reactive acetonitrile group can be readily functionalized through various chemical transformations, such as hydrolysis to form carboxylic acids or reduction to generate aldehydes or alcohols. These derivatives can then be further modified to create a diverse array of compounds with tailored properties.

The synthetic accessibility of 3-(Fluoromethyl)-6-methyl-2-(trifluoromethoxy)pyridine-4-acetonitrile is another factor contributing to its appeal in medicinal chemistry. Several efficient synthetic routes have been developed to prepare this compound, including metal-catalyzed cross-coupling reactions and nucleophilic substitution reactions. These methods allow for the scalable production of the compound, facilitating its use in both academic research and industrial drug development.

In conclusion, 3-(Fluoromethyl)-6-methyl-2-(trifluoromethoxy)pyridine-4-acetonitrile (CAS No. 1361820-20-3) represents a promising molecule with a wide range of potential applications in medicinal chemistry. Its unique structural features, combined with its demonstrated biological activities and synthetic versatility, make it an attractive candidate for further investigation and development as a therapeutic agent. As research in this area continues to advance, it is likely that new insights and applications will emerge, further solidifying the importance of this compound in the field.